5',5''''-(1,4-Phenylenebis(ethyne-2,1-diyl))bis(([1,1':3',1''-terphenyl]-4,4''-dicarboxylic acid))

• IUPAC Name: 4-[3-[2-[4-[2-[3,5-bis(4-carboxyphenyl)phenyl]ethynyl]phenyl]ethynyl]-5-(4-carboxyphenyl)phenyl]benzoic acid
• InChI: InChI=1S/C50H30O8/c51-47(52)39-17-9-35(10-18-39)43-25-33(26-44(29-43)36-11-19-40(20-12-36)48(53)54)7-5-31-1-2-32(4-3-31)6-8-34-27-45(37-13-21-41(22-14-37)49(55)56)30-46(28-34)38-15-23-42(24-16-38)50(57)58/h1-4,9-30H,(H,51,52)(H,53,54)(H,55,56)(H,57,58)
• InChI Key: YWZGYYCKJXPWNJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#CC2=CC(=CC(=C2)C3=CC=C(C=C3)C(=O)O)C4=CC=C(C=C4)C(=O)O)C#CC5=CC(=CC(=C5)C6=CC=C(C=C6)C(=O)O)C7=CC=C(C=C7)C(=O)O
• Molecular Formula: C50H30O8
• Molecular Weight: 758.8 g/mol

Description

5',5''''-(1,4-Phenylenebis(ethyne-2,1-diyl))bis(([1,1':3',1''-terphenyl]-4,4''-dicarboxylic acid)) is a useful research compound. Its molecular formula is C50H30O8 and its molecular weight is 758.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5',5''''-(1,4-Phenylenebis(ethyne-2,1-diyl))bis(([1,1':3',1''-terphenyl]-4,4''-dicarboxylic acid)) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5',5''''-(1,4-Phenylenebis(ethyne-2,1-diyl))bis(([1,1':3',1''-terphenyl]-4,4''-dicarboxylic acid)) including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Binuclear Complexes Synthesis

• Binuclear Co(III) complexes with ligands containing 5',5''''-(1,4-Phenylenebis(ethyne-2,1-diyl)) structures were prepared and characterized. These complexes exhibit varied electrochemical and spectroscopic properties, influenced by the distance between metal atoms (Suenaga, Hirano, Umehata, & Minematsu, 2011).

Metal–Organic Systems Construction

• Flexible dicarboxylate ligands, including derivatives of 5',5''''-(1,4-Phenylenebis(ethyne-2,1-diyl)), were used to construct copper metal–organic systems. These systems exhibited diverse structures like molecular chairs and coordination polymers (Dai, He, Gao, Ye, Qiu, & Sun, 2009).

Nonlinear Optical Chromophores

• Molecules built from p-nitroaniline chromophores slightly conjugated through a 5',5''''-(1,4-Phenylenebis(ethyne-2,1-diyl)) bridge were synthesized. These molecules exhibit unique conformational effects and potential as molecular switches, useful in nonlinear optical applications (Guerrero, Santillán, García-Ortega, Morales–Saavedra, Fárfan, & Lacroix, 2017).

Photocatalysis

• Coordination complexes, incorporating ether-bridged dicarboxylic acids related to 5',5''''-(1,4-Phenylenebis(ethyne-2,1-diyl)), demonstrated potential as photocatalysts for organic dye degradation. This indicates their application in environmental remediation (Lu, Wang, Shi, Jiang, Sun, Wu, & Hu, 2021).

Nonlinear Optical Properties of Alkoxy-PEs

• A series of bis(alkoxy)phenyl ethynyl oligomers, including derivatives of 5',5''''-(1,4-Phenylenebis(ethyne-2,1-diyl)), were synthesized. They exhibit good thermal stability and third-order nonlinearity, indicating potential applications in nonlinear optics (Amin, Rahman, Naher, Islam, Ahmad, Khan, Khan, Alam, Younus, Biswas, & Haque, 2017).

Formation of Novel Complexes

• Novel metal–organic frameworks were constructed using a polycarboxylate ligand akin to 5',5''''-(1,4-Phenylenebis(ethyne-2,1-diyl)). These frameworks showcased diverse 1D, 2D, and 3D structures with potential in gas storage and catalysis applications (Sun, Qi, Wang, Che, & Zheng, 2010).

Thermal Properties of Diacid Monomers

• New diacid monomers related to 5',5''''-(1,4-Phenylenebis(ethyne-2,1-diyl)) were synthesized, leading to poly(ester-imide)s with enhanced solubility and excellent thermal stability. This suggests their utility in high-performance materials (Kamel, Mutar, & Khlewee, 2019).